Cas no 31610-10-3 (1,1'-Biphenyl,3',4,4',5-tetrachloro-2-nitro-)

1,1'-Biphenyl,3',4,4',5-tetrachloro-2-nitro- structure
31610-10-3 structure
Product Name:1,1'-Biphenyl,3',4,4',5-tetrachloro-2-nitro-
CAS No:31610-10-3
MF:C12H5Cl4NO2
MW:336.985599279404
CID:320071
PubChem ID:182056
Update Time:2025-04-19

1,1'-Biphenyl,3',4,4',5-tetrachloro-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,3',4,4',5-tetrachloro-2-nitro-
    • 1,2-dichloro-4-(3,4-dichlorophenyl)-5-nitrobenzene
    • Biphenyl, 3',4,4',5-tetrachloro-2-nitro-
    • 3',4,4',5-Tetrachloro-2-nitro-1,1'-biphenyl
    • 31610-10-3
    • DTXSID50953577
    • Inchi: 1S/C12H5Cl4NO2/c13-8-2-1-6(3-9(8)14)7-4-10(15)11(16)5-12(7)17(18)19/h1-5H
    • InChI Key: JLPJDJUIKALVDN-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=C(C=1)C1C=CC(=C(C=1)Cl)Cl)[N+](=O)[O-])Cl

Computed Properties

  • Exact Mass: 334.90765
  • Monoisotopic Mass: 334.907
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.572
  • Boiling Point: 424.4°C at 760 mmHg
  • Flash Point: 210.5°C
  • Refractive Index: 1.637
  • PSA: 43.14
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